Cas no 1261911-01-6 (2-(2,3-difluorophenyl)benzoic Acid)

• Product Name: 2-(2,3-difluorophenyl)benzoic Acid
• CAS No: 1261911-01-6
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD18312606
• CID: 1219194
• PubChem ID: 53218335
• Update Time: 2025-05-19

2-(2,3-difluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)benzoic Acid
• DTXSID20683278
• 1261911-01-6
• SCHEMBL2342315
• 2-(2,3-Difluorophenyl)benzoic acid, 95%
• AKOS013306561
• 2',3'-Difluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18312606

• MDL： MFCD18312606
• Inchi： 1S/C13H8F2O2/c14-11-7-3-6-9(12(11)15)8-4-1-2-5-10(8)13(16)17/h1-7H,(H,16,17)
• InChI Key： JIPLVCNWUTXQTI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 234.04923582g/mol
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2,3-difluorophenyl)benzoic Acid

Introduction to 2-(2,3-difluorophenyl)benzoic Acid (CAS No. 1261911-01-6)

2-(2,3-difluorophenyl)benzoic Acid, identified by its Chemical Abstracts Service (CAS) number 1261911-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a phenyl ring substituted with fluorine atoms at the 2 and 3 positions, which imparts unique electronic and steric properties to the molecule. The structural motif of this compound makes it a valuable scaffold for the development of various bioactive molecules, particularly in the domain of medicinal chemistry.

The structure of 2-(2,3-difluorophenyl)benzoic Acid consists of a central benzene ring connected to a carboxylic acid group at one position and a 2,3-difluorophenyl moiety at another. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly advantageous in drug design, where subtle changes in electronic properties can significantly influence the efficacy and selectivity of a compound.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. Fluorinated benzoic acids, such as 2-(2,3-difluorophenyl)benzoic Acid, have been explored as key intermediates in synthesizing novel therapeutic agents. Their ability to interact with biological targets in unique ways has made them promising candidates for treating a range of diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2-(2,3-difluorophenyl)benzoic Acid is its potential as a building block for drug discovery. The combination of the benzoic acid core and the difluorophenyl group provides a versatile platform for medicinal chemists to explore structure-activity relationships (SAR). For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The fluorine atoms enhance the molecule's lipophilicity, facilitating better cell membrane penetration and improving pharmacokinetic profiles.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating immune responses. 2-(2,3-difluorophenyl)benzoic Acid has been investigated for its potential immunomodulatory effects, particularly in contexts where immune regulation is crucial. Preclinical data suggests that derivatives of this compound may exhibit anti-inflammatory properties by interacting with specific receptors or signaling pathways. These findings are particularly intriguing given the increasing interest in immunotherapy for cancer treatment.

The synthesis of 2-(2,3-difluorophenyl)benzoic Acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is critical for large-scale production, ensuring that pharmaceutical companies can access sufficient quantities of the compound for further development.

In addition to its pharmaceutical applications, 2-(2,3-difluorophenyl)benzoic Acid has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorine atoms enhances charge transport properties, making it an attractive material for next-generation electronic devices.

The regulatory landscape surrounding chemical compounds like 2-(2,3-difluorophenyl)benzoic Acid is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that compounds used in pharmaceuticals meet stringent safety and efficacy standards before they can be approved for human use. Compliance with these regulations is essential for researchers and manufacturers engaged in drug development.

Future research directions for 2-(2,3-difluorophenyl)benzoic Acid may include exploring its potential as an intermediate in synthesizing antiviral agents. Given the ongoing global health challenges posed by viral infections, there is considerable interest in developing new classes of antiviral drugs. The structural features of this compound could provide insights into designing molecules capable of inhibiting viral replication without causing significant side effects.

The versatility of fluorinated benzoic acids extends beyond pharmaceutical applications; they are also valuable tools in chemical biology research. Researchers use these compounds to study enzyme mechanisms and protein interactions by designing fluorescent or photoaffinity labeling probes based on their structure. Such probes can provide critical insights into biological processes at the molecular level.

In conclusion, 2-(2,3-difluorophenyl)benzoic Acid (CAS No. 1261911-01-6) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable scaffold for drug discovery, while its electronic properties also position it as a promising material in advanced technologies. As research continues to uncover new uses for this compound, its significance is expected to grow further, driving innovation in both medicine and materials science.